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Compound of Interest

Compound Name: Sodium 2-oxopropanoate-d3

Cat. No.: B12404570 Get Quote

Technical Support Center: Sodium 2-
oxopropanoate-d3
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the storage, stability, and handling of Sodium 2-
oxopropanoate-d3.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid Sodium 2-oxopropanoate-d3?

For optimal stability, solid Sodium 2-oxopropanoate-d3 should be stored under refrigerated

conditions. It is also crucial to protect the compound from light and moisture.[1][2]

Q2: How should I store solutions of Sodium 2-oxopropanoate-d3?

The stability of Sodium 2-oxopropanoate-d3 in solution is dependent on the storage

temperature. For short-term storage, solutions can be kept at -20°C for up to one month. For

longer-term storage, it is recommended to store solutions at -80°C, where they can be stable

for up to six months. Always ensure the container is sealed to prevent moisture absorption.

Q3: Is Sodium 2-oxopropanoate-d3 stable at room temperature?
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While the compound is shipped at room temperature in the continental US, for long-term

stability, it is not recommended to store it at room temperature.[3] For short-term bench-top use

during an experiment, care should be taken to minimize exposure to ambient conditions.

Q4: What are the known incompatibilities for this compound?

Sodium 2-oxopropanoate-d3 is incompatible with strong oxidizing agents.[4] Contact with

these substances should be avoided to prevent degradation.

Q5: What are the hazardous decomposition products of Sodium 2-oxopropanoate-d3?

Under thermal decomposition, this compound can release irritating gases and vapors.[5] The

hazardous decomposition products include carbon monoxide (CO), carbon dioxide (CO2), and

sodium oxides.[4]

Storage and Stability Data
Quantitative stability data for Sodium 2-oxopropanoate-d3 is not extensively available in the

public domain. However, based on information for the non-labeled analog and general

principles for isotopically labeled compounds, the following storage guidelines are

recommended to ensure stability.

Table 1: Recommended Storage Conditions
Form Temperature Duration Additional Notes

Solid +2°C to +8°C Long-term

Keep container tightly

sealed and protected

from light.[1][2]

Solution -20°C Up to 1 month
Sealed storage, away

from moisture.

Solution -80°C Up to 6 months
Sealed storage, away

from moisture.

Note: For aqueous solutions of the non-deuterated sodium pyruvate, stability has been

reported for up to 24 months at 2-8°C when sterile filtered.[6] While this suggests good stability,
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it is advisable to follow the more stringent conditions for the deuterated analog in solution to

minimize any potential for degradation.

Troubleshooting Guide
Issue 1: Potential Degradation in Aqueous Solutions - Parapyruvate Formation

A common issue with pyruvate solutions is the formation of parapyruvate, a dimer formed from

two molecules of pyruvate.[4][5][7] This dimerization is more likely to occur in aqueous

solutions, particularly under alkaline conditions (pH > 9).

Symptoms:

Unexpected experimental results.

Changes in the spectroscopic profile of the solution (e.g., NMR, MS).

Decreased potency or activity of the compound.

Solutions:

pH Control: Maintain the pH of aqueous solutions at approximately 4.5 to prevent the

formation of parapyruvate.[4]

Fresh Preparation: Prepare solutions fresh before use whenever possible.

Proper Storage: If solutions must be stored, use the recommended frozen conditions (-20°C

or -80°C) to slow down the dimerization process.[8]

Experimental Protocols
Protocol: Assessment of Sodium 2-oxopropanoate-d3
Solution Stability
This protocol outlines a general method for assessing the stability of your Sodium 2-
oxopropanoate-d3 solutions under typical laboratory conditions.
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Objective: To determine the short-term (bench-top) and freeze-thaw stability of a prepared

Sodium 2-oxopropanoate-d3 solution.

Materials:

Sodium 2-oxopropanoate-d3

Appropriate solvent (e.g., deionized water, buffer)

LC-MS or NMR instrument

Calibrated pH meter

Sterile, sealed vials

Methodology:

Preparation of Stock Solution:

Prepare a stock solution of Sodium 2-oxopropanoate-d3 at a known concentration in the

desired solvent.

If using an aqueous solvent, adjust the pH to ~4.5.

Aliquot the stock solution into multiple sterile vials.

Time-Zero Analysis (T=0):

Immediately analyze one aliquot using a suitable analytical method (e.g., LC-MS, NMR) to

determine the initial purity and concentration. This will serve as the baseline.

Short-Term (Bench-Top) Stability:

Leave one or more aliquots at room temperature on the lab bench for a duration that

mimics the time your samples would typically be exposed during an experiment (e.g., 4, 8,

or 24 hours).

After the specified time, analyze the samples and compare the results to the T=0 data.
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Freeze-Thaw Stability:

Subject one or more aliquots to a series of freeze-thaw cycles. A typical cycle would be

freezing at -20°C or -80°C for at least 12 hours, followed by thawing to room temperature.

Perform at least three freeze-thaw cycles.

After the final thaw, analyze the samples and compare the results to the T=0 data.

Data Analysis:

Calculate the percentage of the parent compound remaining in the stability samples

compared to the T=0 sample.

A common acceptance criterion is that the mean concentration of the stability samples

should be within ±15% of the initial concentration.

Visualizations
Troubleshooting Parapyruvate Formation
The following diagram illustrates a logical workflow for troubleshooting and preventing the

formation of parapyruvate in Sodium 2-oxopropanoate-d3 solutions.
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Troubleshooting Parapyruvate Formation

Solution Preparation

Storage & Stability

Issue Identification

Prepare aqueous solution
of Sodium 2-oxopropanoate-d3

Measure pH of the solution

Adjust pH to ~4.5

pH > 6.0

Use solution immediately

pH is optimal

Need to store solution?

Store at -20°C
(up to 1 month)

Yes, short-term

Store at -80°C
(up to 6 months)

Yes, long-term

Proceed with experiment

No

Unexpected experimental results?

No

Analyze stored solution
(e.g., by LC-MS or NMR)

Yes

Parapyruvate detected?

No, investigate
other causes

Discard solution and
prepare fresh following

proper procedure

Yes

Click to download full resolution via product page

Caption: Workflow for preventing and troubleshooting parapyruvate formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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